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Compound of Interest |

5-Amino-2-ethoxybenzoic acid
Compound Name:

hydrochloride
CAS No.: 1269053-30-6
Cat. No.: B3095791

Get Quote

In the landscape of modern medicinal chemistry and materials science, the substituted benzoic
acid motif is a cornerstone of molecular design. Among these, aminobenzoic acids serve as
exceptionally versatile scaffolds, possessing two reactive functional groups—the carboxylic
acid and the aromatic amine—that allow for directed, stepwise elaboration into complex
molecular architectures. 5-Amino-2-ethoxybenzoic acid hydrochloride is a member of this
valuable class of compounds. While not as extensively documented as its close analogs like 5-
aminosalicylic acid (Mesalamine), its strategic placement of the amino and ethoxy groups
presents a unique synthetic tool for researchers.[1][2][3]

The ethoxy group at the 2-position, ortho to the carboxylic acid, imparts specific steric and
electronic properties. It acts as a bioisostere for other alkoxy groups, like methoxy, potentially
modulating a molecule’s lipophilicity, metabolic stability, and binding interactions with biological
targets.[1][4] The amino group at the 5-position, para to the ethoxy group, is a key nucleophilic
handle for a wide array of chemical transformations, including amide bond formation,
diazotization, and N-alkylation. This guide provides a detailed examination of the synthesis,
properties, and applications of 5-Amino-2-ethoxybenzoic acid hydrochloride, positioning it
as a valuable intermediate for professionals in drug development and organic synthesis.
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Physicochemical Properties

The fundamental properties of a chemical intermediate are critical for its effective use in
synthesis, dictating choices of solvents, reaction conditions, and purification methods. The
hydrochloride salt form enhances stability and often improves handling characteristics
compared to the free base.

Property Value Source

5-amino-2-ethoxybenzoic )
IUPAC Name ) ) ChemBridge
acid;hydrochloride

CAS Number 1269053-30-6 [5]
Molecular Formula CoH12CINOs Echemi
Molecular Weight 217.65 g/mol Inferred from Formula

White to off-white solid ] )
Appearance ) General Chemical Properties
(predicted)

Synthesis and Mechanistic Considerations

The synthesis of 5-Amino-2-ethoxybenzoic acid typically follows a classical and reliable
pathway in aromatic chemistry: electrophilic nitration followed by reduction. This two-step
process is efficient for installing an amino group on an activated benzene ring.

Step 1: Electrophilic Nitration of 2-Ethoxybenzoic Acid The starting material, 2-ethoxybenzoic
acid, possesses an activating ethoxy group which is ortho-, para-directing.[6] Due to steric
hindrance from the adjacent carboxylic acid, the incoming electrophile (the nitronium ion, NO2")
is directed primarily to the position para to the ethoxy group, yielding 2-Ethoxy-5-nitrobenzoic
acid. The nitronium ion is generated in situ from a mixture of concentrated nitric acid and
sulfuric acid. The sulfuric acid acts as a catalyst, protonating the nitric acid to facilitate the loss
of a water molecule and form the highly electrophilic NO2+*.

Step 2: Reduction of the Nitro Group The nitro group of 2-Ethoxy-5-nitrobenzoic acid is then
reduced to the primary amine. A common and effective method for this transformation is
catalytic hydrogenation.[7][8] The nitro compound is dissolved in a suitable solvent (e.g.,
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ethanol or ethyl acetate) and exposed to hydrogen gas in the presence of a metal catalyst,
typically palladium on carbon (Pd/C). The catalyst surface adsorbs both the hydrogen gas and
the nitro compound, facilitating the reduction. Alternative reduction methods include the use of
metals in acidic media, such as tin (Sn) or iron (Fe) in hydrochloric acid (HCI). This latter
method conveniently produces the hydrochloride salt of the amine directly.[9]

Step 3: Formation of the Hydrochloride Salt If the reduction is performed under neutral
conditions (e.g., catalytic hydrogenation), the resulting free amine is then treated with
hydrochloric acid to precipitate the stable and more easily handled 5-Amino-2-ethoxybenzoic
acid hydrochloride salt.
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Caption: Synthetic pathway for 5-Amino-2-ethoxybenzoic acid hydrochloride.

Applications in Drug Discovery and Organic
Synthesis
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The true value of 5-Amino-2-ethoxybenzoic acid hydrochloride lies in its utility as a versatile
building block.[2] Its bifunctional nature allows it to serve as a scaffold for creating libraries of
compounds for high-throughput screening or for the targeted synthesis of complex molecules.

1. Amide Library Synthesis: The primary amine is readily acylated by reaction with acyl
chlorides or carboxylic acids (using coupling agents like EDC/HOB) to form a diverse range of
amides. This is a fundamental reaction in the synthesis of many pharmaceuticals, as the amide
bond is a key structural feature in biologically active molecules.

2. Synthesis of Heterocycles: The dual functionality of this molecule makes it an excellent
precursor for heterocyclic synthesis. For instance, the amino and carboxylic acid groups can be
used to construct fused ring systems, which are prevalent in many classes of drugs, including
kinase inhibitors and anti-infective agents.

3. Intermediate for Bioactive Molecules: Analogous compounds, such as 4-amino-5-chloro-2-
methoxybenzoic acid, are precursors to potent 5-HT4 receptor agonists and antagonists.[10]
This suggests that 5-Amino-2-ethoxybenzoic acid could be used to synthesize novel ligands for
G-protein coupled receptors (GPCRS) or other biological targets, where the ethoxy group can
fine-tune the pharmacological profile. Similarly, other substituted aminobenzoic acids are key
intermediates in the synthesis of SGLT-2 inhibitors used in diabetes treatment.[11]
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Caption: Use of the title compound as a synthetic intermediate.

Experimental Protocol: Synthesis of N-(4-
chlorobenzoyl)-5-amino-2-ethoxybenzoic acid

This protocol provides a representative example of how 5-Amino-2-ethoxybenzoic acid
hydrochloride is used in a standard amide coupling reaction.

Objective: To synthesize a model amide derivative to demonstrate the reactivity of the 5-amino
group.

Materials:
* 5-Amino-2-ethoxybenzoic acid hydrochloride

e 4-Chlorobenzoyl chloride
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» Triethylamine (TEA) or Pyridine

¢ Dichloromethane (DCM), anhydrous

» Saturated sodium bicarbonate solution

e 1 M Hydrochloric acid

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

o Standard laboratory glassware, magnetic stirrer, and fume hood
Procedure:

e Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add
5-Amino-2-ethoxybenzoic acid hydrochloride (1.0 eq).

e Suspension: Suspend the solid in anhydrous dichloromethane (DCM) (approx. 20 mL).

e Base Addition: Cool the suspension in an ice bath to 0 °C. Add triethylamine (2.2 eq)
dropwise to the suspension. The triethylamine serves to neutralize the hydrochloride salt and
to scavenge the HCI produced during the acylation. Stir for 15 minutes.

e Acylation: In a separate vial, dissolve 4-chlorobenzoyl chloride (1.05 eq) in a small amount of
anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 10 minutes.

e Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the
reaction progress by thin-layer chromatography (TLC).

o Workup:
o Quench the reaction by slowly adding 20 mL of water.

o Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M
HCI (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (1 x 20
mL).

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b3095791/docs?utm_src=pdf-body#introduction-the-strategic-value-of-substituted-anthranilic-acid-scaffolds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3095791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Dry the organic layer over anhydrous magnesium sulfate.

o Purification:

o Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

o Purify the crude solid by recrystallization from a suitable solvent system (e.qg.,
ethanol/water or ethyl acetate/hexanes) to yield the pure amide product.

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed.

o Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-
resistant gloves.

 Inhalation: May cause respiratory irritation. Handle in a well-ventilated fume hood.[12]

» Skin and Eye Contact: Causes skin and serious eye irritation. In case of contact, rinse
immediately with plenty of water.[12]

 Ingestion: Harmful if swallowed.[12]

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety
information before handling this compound.

Conclusion

5-Amino-2-ethoxybenzoic acid hydrochloride represents a valuable and strategically
designed chemical intermediate. While specific literature is sparse, its structure allows for clear
and predictable applications in the synthesis of complex organic molecules. By leveraging well-
established synthetic transformations like nitration, reduction, and acylation, researchers can
effectively utilize this compound as a scaffold to build novel molecular entities with potential
applications in pharmaceuticals, materials, and other areas of chemical science. Its utility is
derived from the reliable and versatile chemistry of the aminobenzoic acid framework, making it
a key addition to the synthetic chemist's toolbox.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chemimpex.com/products/29175
https://www.mdpi.com/2227-9059/11/10/2686
https://pdf.benchchem.com/1254/The_Dawn_of_Novel_Benzoic_Acid_Derivatives_A_Technical_Guide_to_the_Synthesis_and_Discovery_of_2_acetyloxy_5_amino_Congeners.pdf
https://cdn.biola.edu/event_services/pannellum/pannellum.htm?config=/%5C/pt11.sbs/b/sloldcfftk
https://www.hit2lead.com/building-blocks/4027265
https://en.wikipedia.org/wiki/2-Ethoxybenzoic_acid
https://www.benchchem.com/synthesis/pse-f764e83bfc954d11ce533g78871d5c92
https://www.chemicalbook.com/synthesis/2-amino-5-methoxybenzoic-acid.htm
https://ips.gov.mt/NR/patent/openPDF/3862102
https://pubs.acs.org/doi/10.1021/jm960320m
https://wap.guidechem.com/question/what-are-the-applications-of-5-id139348.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-5-chloro-2-ethoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-5-chloro-2-ethoxybenzoic-acid
https://www.benchchem.com/product/b3095791/docs#introduction-the-strategic-value-of-substituted-anthranilic-acid-scaffolds
https://www.benchchem.com/product/b3095791/docs#introduction-the-strategic-value-of-substituted-anthranilic-acid-scaffolds
https://www.benchchem.com/product/b3095791/docs#introduction-the-strategic-value-of-substituted-anthranilic-acid-scaffolds
https://www.benchchem.com/product/b3095791/docs#introduction-the-strategic-value-of-substituted-anthranilic-acid-scaffolds
https://www.benchchem.com/product/b3095791?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3095791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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